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Compound of Interest

Compound Name: Z-Lys(boc)-osu

CAS No.: 3338-34-9

Cat. No.: B556967

Get Quote

Executive Summary & Chemical Identity
Z-Lys(boc)-osu (N-alpha-Benzyloxycarbonyl-N-epsilon-tert-butoxycarbonyl-L-lysine N-

hydroxysuccinimide ester) is a high-value, moisture-sensitive activated amino acid derivative

used in solid-phase and solution-phase peptide synthesis.[1][2][3] While the solid reagent

presents moderate irritant hazards, the primary safety risk arises during solubilization in organic

solvents (DMF, DMSO), which can act as carriers, transporting the reagent transdermally.

Chemical Verification:

CAS Number: 3338-34-9[1][2][4][5][6]

Molecular Formula: C₂₃H₃₁N₃O₈[1][2][5]

Molecular Weight: 477.51 g/mol [1][2][6]

Physical State: White to off-white crystalline powder[1][2]
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Core Hazards: Skin Irritant (H315), Eye Irritant (H319), STOT-SE Respiratory Irritant (H335).

[1][2][7]

Risk Assessment & Hazard Profiling
Effective safety protocols require distinguishing between the Solid State (dust hazard) and the

Solution State (permeation hazard).[1][2]

Hazard Category Risk Level
Mechanism of
Injury

Critical Control
Point

Inhalation Moderate

Dust inhalation

causes respiratory

tract irritation (H335).

[1][2]

Weighing/Dispensing

Skin Contact High (in Solution)

NHS esters are

reactive electrophiles;

can cause

sensitization.[1][2]

Solvents (DMF)

accelerate absorption.

Solubilization/Reactio

n

Eye Contact Moderate

Mechanical abrasion

(dust) and chemical

irritation (H319).[1][2]

All Phases

Reactivity
Low (Safety) / High

(Quality)

Hydrolyzes rapidly in

presence of moisture;

degrades synthesis

purity.[1][2]

Storage &

Equilibration

Personal Protective Equipment (PPE) Matrix
A. Hand Protection (The Critical Variable)
Standard nitrile gloves are insufficient for prolonged protection against common peptide

synthesis solvents like DMF.[1][2]

Scenario A: Handling Solid Powder
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Recommendation: Standard Nitrile Exam Gloves (4–5 mil).[1][2]

Protocol: Single pair sufficient. Change if punctured.

Scenario B: Handling Solutions (DMF/DMSO/NMP)

Recommendation:Double Gloving or Chemical Resistant Laminate.[1][2]

Inner Glove: Standard Nitrile (4 mil).[1][2]

Outer Glove: Extended cuff Nitrile (6–8 mil) OR Silver Shield® (Laminate) for spill cleanup.

[1][2]

Rationale: DMF permeates standard nitrile in <10 minutes.[2] The outer glove provides a

sacrificial barrier; the inner glove protects during doffing.

B. Eye & Face Protection[2][7][8][9][10]
Standard Operation: Chemical Splash Goggles (Indirect Vented).[1][2] Safety glasses are

inadequate for handling fine powders that can drift around side shields.[1][2]

Large Scale (>50g): Face shield over goggles to protect against splash during mixing.[1][2]

C. Respiratory Protection
Primary Control: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).[1][2]

Secondary Control (If hood unavailable): NIOSH-approved N95 particulate respirator (for

dust) or Half-face respirator with P100/Organic Vapor cartridges (for solution work).[1][2]

Operational Workflow: From Storage to Disposal
Step 1: Storage Retrieval & Equilibration (Quality Critical)

Storage Condition: -20°C, desiccated.

Protocol: Remove container from freezer and allow to warm to room temperature (20–25°C)

for 30–60 minutes before opening.
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Why? Opening a cold bottle introduces atmospheric moisture, which hydrolyzes the NHS

ester (releasing N-hydroxysuccinimide) and deactivates the reagent.[1][2]

Step 2: Weighing & Dispensing
Place balance inside the fume hood or a powder containment enclosure.

Use an anti-static gun if available; protected amino acids are prone to static charge, causing

powder to scatter.

Use a disposable spatula to transfer. Do not return excess material to the stock bottle.

Step 3: Solubilization & Reaction
Dissolve Z-Lys(boc)-osu in the minimum volume of dry DMF or NMP.[1][2]

Safety Stop: Once dissolved, treat the solution as a "Permeation Hazard."[2] Ensure no

exposed skin.[7][8][9][10][11]

Add base (e.g., DIPEA) only after the amino acid is fully dissolved to prevent racemization or

premature hydrolysis.

Step 4: Waste Disposal
Solid Waste: Contaminated paper towels, weighing boats, and gloves go into "Hazardous

Solid Waste" (sealed bag).[1][2]

Liquid Waste: Collect in "Organic Waste - Halogen Free" (unless DCM is used).[1][2] Ensure

the waste container is compatible with amines/amides.

Visualized Safety Logic
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Phase 1: Preparation

Phase 2: Handling & PPE Selection

Phase 3: Cleanup

Retrieve from -20°C

Warm to RT (30-60 min)
PREVENTS HYDROLYSIS

Open in Fume Hood

Material State?

Solid Powder Solution (DMF/DMSO)

PPE: Nitrile Gloves + Goggles
Risk: Dust Inhalation

PPE: Double Gloving
Risk: Transdermal Permeation

Segregate Waste
(Solid vs Liquid)

Wash Hands with
Soap & Water
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Caption: Logical workflow for handling Z-Lys(boc)-osu, emphasizing the critical equilibration

step for reagent integrity and the PPE escalation required for solution-phase handling.

Emergency Procedures
Incident Immediate Action

Skin Contact (Solid)
Brush off excess powder.[1][2] Wash with soap

and copious water for 15 min.

Skin Contact (Solution)

Remove gloves immediately. Wash skin with

soap and water.[1][2][9] Do not use solvents

(ethanol/acetone) to clean skin; they increase

absorption.[2]

Eye Exposure
Flush with eyewash station for 15 minutes,

holding eyelids open. Seek medical attention.

Spill (Solid)
Dampen a paper towel (to prevent dust) and

wipe up.[1][2] Place in hazardous waste.

Spill (Solution)
Cover with absorbent pads.[1][2] Wear "Silver

Shield" or double nitrile gloves during cleanup.

References
Showagroup. (n.d.). Chemical Permeation Guide - Nitrile vs Organic Solvents.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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